![molecular formula C22H23N5O3S B2955997 N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide CAS No. 2034493-90-6](/img/structure/B2955997.png)
N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
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Description
N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H23N5O3S and its molecular weight is 437.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research in this area focuses on synthesizing and characterizing novel compounds with potential therapeutic or material science applications. For example, the synthesis of novel pyrazole derivatives, including those with thiophene moieties, has been reported for their potential anti-inflammatory and antimicrobial activities. These efforts demonstrate the versatility of pyrazole and thiophene compounds in drug development and material science (Prabhuswamy et al., 2016; Sowmya et al., 2018).
Molecular Structure Analysis
Advanced techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling are utilized to elucidate the molecular structures of these compounds. This foundational work is crucial for understanding the compound's potential interactions and reactivity, providing a basis for further applications in medicinal chemistry and materials science (Kumara et al., 2018).
Biological Activity and Potential Therapeutic Applications
Several studies have explored the antimicrobial and anticancer properties of pyrazole and thiophene derivatives, highlighting their potential as therapeutic agents. These investigations often involve the synthesis of novel derivatives followed by in vitro and in vivo evaluations to determine their biological efficacy and mode of action (Gomha et al., 2016; Hassan et al., 2014).
Properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)-2-methyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N5O3S/c1-26-19(12-18(25-26)17-11-16(29-2)5-6-21(17)30-3)22(28)23-13-20(15-7-10-31-14-15)27-9-4-8-24-27/h4-12,14,20H,13H2,1-3H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEANPQZPOLKSIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=C(C=CC(=C2)OC)OC)C(=O)NCC(C3=CSC=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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